Cas no 27067-62-5 (9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate))
27067-62-5 structure
Product Name:9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
CAS No:27067-62-5
MF:C12H10N2O4S
MW:278.283801555634
CID:264551
PubChem ID:5488302
Update Time:2025-04-19
9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-9H-pyrido[3,4-b]indol-7-yl) hydrogen sulfate
- 9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
- NS00116355
- Harmol sulfate
- DTXSID90181534
- 9H-Pyrido(3,4-b)indol-7-ol, 1-methyl-, hydrogen sulfate (ester)
- 27067-62-5
-
- Inchi: 1S/C12H10N2O4S/c1-7-12-10(4-5-13-7)9-3-2-8(6-11(9)14-12)18-19(15,16)17/h2-6,14H,1H3,(H,15,16,17)
- InChI Key: XOPVDDSGVTVABP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC2=C(C=1)NC1C(C)=NC=CC2=1
Computed Properties
- Exact Mass: 278.0362
- Monoisotopic Mass: 278.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.28
9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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